Cas no 1292369-74-4 (Azepane-2,6-dione)

• Product Name: Azepane-2,6-dione
• CAS No: 1292369-74-4
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 5023813
• PubChem ID: 82593671
• Update Time: 2025-05-22

Azepane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• azepane-2,6-dione
• Z1255404954
• EN300-7075133
• 1292369-74-4
• Azepane-2,6-dione

• Inchi： 1S/C6H9NO2/c8-5-2-1-3-6(9)7-4-5/h1-4H2,(H,7,9)
• InChI Key： GIAJGDZHQQLFNW-UHFFFAOYSA-N
• SMILES： O=C1CNC(CCC1)=O

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams

Additional information on Azepane-2,6-dione

Azepane-2,6-dione: A Comprehensive Overview

Azepane-2,6-dione, also known by its CAS number 1292369-74-4, is a cyclic diketone compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its seven-membered azepane ring with two ketone groups positioned at the 2 and 6 positions. The structure of Azepane-2,6-dione lends itself to a variety of applications, particularly in the synthesis of advanced materials and functional molecules.

The synthesis of Azepane-2,6-dione typically involves multi-step organic reactions, often utilizing ketones and cyclic compounds as starting materials. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have employed transition metal catalysts to facilitate the formation of the azepane ring with high regioselectivity. These methods not only improve the yield but also reduce the environmental impact of the synthesis process.

One of the most promising applications of Azepane-2,6-dione lies in its use as a precursor for advanced polymers and materials. The diketone groups in the molecule can undergo various condensation reactions, leading to the formation of high-performance polymers with tailored properties. For example, studies have shown that polymers derived from Azepane-2,6-dione exhibit excellent thermal stability and mechanical strength, making them suitable for use in high-temperature applications such as aerospace and automotive industries.

In addition to its role in polymer synthesis, Azepane-2,6-dione has also been explored for its potential in drug delivery systems. The molecule's unique structure allows for the incorporation of functional groups that can enhance drug solubility and bioavailability. Recent research has focused on modifying the diketone groups to create biocompatible materials that can encapsulate and release drugs in a controlled manner.

The chemical properties of Azepane-2,6-dione make it an attractive candidate for use in electrochemical applications as well. Its ability to form stable redox couples has led to investigations into its potential as an electrolyte component in advanced batteries and supercapacitors. Preliminary studies suggest that materials incorporating Azepane-2,6-dione could offer improved energy storage capabilities compared to conventional systems.

The growing interest in Azepane-2,6-dione has also spurred research into its biological activity. Scientists are exploring its potential as a bioactive molecule with applications in pharmacology and biotechnology. Initial findings indicate that the compound may exhibit antioxidant properties, which could be harnessed for therapeutic purposes.

In conclusion, Azepane-2,6-dione (CAS No. 1292369-74-4) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers working on advanced materials, drug delivery systems, electrochemical devices, and biotechnology. As ongoing studies continue to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.